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Compound of Interest

Compound Name: Diniprofylline

Cat. No.: B1670689

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental principles
and methodologies for the synthesis and purification of Diprophylline (also known as
Dyphylline). Diprophylline, a xanthine derivative, is a bronchodilator and vasodilator utilized in
the management of respiratory ailments such as asthma and bronchitis.[1][2] This document
outlines established synthesis routes from theophylline, details purification protocols, presents
guantitative data in a structured format, and includes visualizations of the reaction pathway and
purification workflow to aid in comprehension and practical application.

Physicochemical Properties of Diprophylline

A foundational understanding of Diprophylline's properties is crucial for its synthesis and
handling.
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Property Value Reference
Molecular Formula C10H14N404 [3114]

Molar Mass 254.24 g/mol [4]

Melting Point 155-163.5 °C

Appearance White crystalline powder

Freely soluble in water; slightly
soluble in ethanol; sparingly

Solubility soluble in chloroform. 1g
dissolves in 3ml of water at
25°C.

Synthesis of Diprophylline

The primary and most documented method for synthesizing Diprophylline is through the
alkylation of theophylline. This process involves the reaction of theophylline with a suitable 2,3-
dihydroxypropylating agent under basic conditions.

Synthesis Pathway

The general synthesis pathway involves the deprotonation of theophylline at the N-7 position
by a base, followed by nucleophilic substitution with an appropriate electrophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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purification-of-diprophylline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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